![molecular formula C16H12N4O3S2 B2634867 N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide CAS No. 2034594-69-7](/img/structure/B2634867.png)
N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
Description
N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. This compound belongs to the class of benzo[c][1,2,5]thiadiazole derivatives, which are known for their diverse pharmacological properties.
Scientific Research Applications
Sulfonamides and Medicinal Chemistry
Sulfonamides have a rich history in medicinal chemistry, serving as the backbone for various drugs due to their ability to inhibit enzymes, such as carbonic anhydrases and dihydropteroate synthase, leading to applications in treating bacterial infections, glaucoma, and certain cancers (Carta, Scozzafava, & Supuran, 2012). The structural flexibility of sulfonamides allows for the design of drugs targeting multiple receptors, including tyrosine kinases and HIV protease, showcasing their potential in addressing a broad spectrum of diseases (Gulcin & Taslimi, 2018).
Organic Synthesis and Material Science
Sulfonamides, including those with benzo[c][1,2,5]thiadiazole motifs, are also significant in the field of organic synthesis and material science. Their incorporation into organic optoelectronic materials, for instance, has been explored due to the unique electronic properties imparted by the benzo[c][1,2,5]thiadiazole core. These materials are investigated for their potential in organic light-emitting diodes (OLEDs) and photovoltaic applications, demonstrating the versatility of sulfonamide derivatives in contributing to new technological advancements (Tam & Wu, 2015).
Heterocyclic Chemistry
The compound's structure, featuring a furan and pyridinyl moiety, highlights its relevance in heterocyclic chemistry, where such heterocycles are crucial for developing novel compounds with potential biological activities. Heterocyclic N-oxides, for instance, are explored for their roles in organic synthesis, catalysis, and drug development, illustrating the importance of heterocyclic compounds in discovering new therapeutic agents (Li et al., 2019).
Properties
IUPAC Name |
N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3S2/c21-25(22,15-5-1-3-12-16(15)20-24-19-12)18-10-11-6-7-17-13(9-11)14-4-2-8-23-14/h1-9,18H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVOPZMAZFUIACO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)S(=O)(=O)NCC3=CC(=NC=C3)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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